Cas no 2138191-49-6 (6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine)
6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-702235
- 6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
- 2138191-49-6
- 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
-
- Inchi: 1S/C9H14N2O/c1-2-6-3-4-7-8(5-6)12-11-9(7)10/h6H,2-5H2,1H3,(H2,10,11)
- InChI Key: VYWAFCDOPGCGOH-UHFFFAOYSA-N
- SMILES: O1C2=C(C(N)=N1)CCC(CC)C2
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52Ų
6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-702235-1.0g |
6-ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine |
2138191-49-6 | 1g |
$0.0 | 2023-06-07 |
6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
Introduction to 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine (CAS No. 2138191-49-6)
6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 2138191-49-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazole class, a structural motif known for its broad spectrum of biological activities. The presence of an ethyl group at the 6-position and an amine functionality at the 3-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.
The benzoxazole scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, benzoxazole derivatives have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The amine group in 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of novel bioactive compounds. 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine has been subjected to virtual screening against various protein targets to assess its binding affinity and potential therapeutic utility. Preliminary studies suggest that this compound exhibits promising interactions with enzymes and receptors involved in inflammation and cell proliferation.
The synthesis of 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The tetrahydropyran ring system is typically constructed via cyclization reactions followed by reduction steps. The introduction of the ethyl group and the amine functionality requires precise control over reaction conditions to ensure high yield and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for subsequent biological evaluation.
In the realm of drug discovery, the biological activity of 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine has been a focal point of investigation. In vitro studies have demonstrated its potential as an inhibitor of certain kinases implicated in cancer progression. Additionally, its ability to modulate neurotransmitter receptors has raised interest in its potential applications for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of continued research into this compound and its derivatives.
The pharmacokinetic properties of 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine are also under scrutiny to determine its suitability for clinical development. Factors such as solubility, stability, and metabolic clearance rates are crucial in assessing whether this compound can reach therapeutic concentrations in vivo and maintain efficacy over time. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize these properties accurately.
One of the most exciting aspects of 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine is its versatility as a starting point for structure-based drug design. By modifying specific atoms or functional groups within the benzoxazole core, chemists can generate libraries of derivatives with tailored biological activities. This approach leverages the power of combinatorial chemistry and high-throughput screening to accelerate the discovery process.
The role of CAS No. 2138191-49-6 in this context cannot be overstated. This identifier ensures that researchers worldwide can accurately reference and replicate experiments involving 6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-am ine, fostering collaboration and advancing scientific knowledge. The standardized nomenclature provided by CAS numbers is fundamental to maintaining consistency and reliability in chemical research.
Future directions for research on 6-Ethyl-4 ,5 , 6 , 7 -tetrahydro - 1 , 2 -benz ox az ol - 3 - am ine include exploring its interactions with cellular pathways relevant to metabolic diseases and autoimmune disorders. The benzoxazole scaffold offers a rich framework for innovation , and modifications aimed at enhancing selectivity or improving pharmacokinetic profiles could lead to breakthroughs in therapeutic intervention .
In conclusion, 6 - Eth yl - 4 ,5 , 6 ,7 - tetra hy dro - 1 ,2 -benz ox az ol -3 - am ine ( CAS No .2138191 -49 - 6 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with promising preliminary biological data , position it as a valuable compound for further investigation . As research progresses , it is anticipated that insights gained from studying this molecule will contribute to the development of novel treatments for a variety of human diseases .
2138191-49-6 (6-Ethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)